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Compound of Interest

Compound Name: Cinoctramide

Cat. No.: B1606319 Get Quote

Researchers, scientists, and drug development professionals should be aware that, despite a

comprehensive review of available scientific literature, Cinoctramide remains a compound with

largely uncharacterized pharmacological properties. Information regarding its mechanism of

action, specific therapeutic targets, and data from preclinical or clinical studies is not publicly

available. This guide serves to summarize the existing chemical information and highlight the

current knowledge gap surrounding this molecule.

Cinoctramide, also known by its chemical name Octahydro-1-(3,4,5-

trimethoxycinnamoyl)azocine, is a synthetic organic compound.[1] Its chemical identity is well-

established, with a registered CAS number of 28598-08-5.[1]

Chemical and Physical Properties
A summary of the key chemical identifiers and properties for Cinoctramide is provided below.

This information is derived from the PubChem database.[1]
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Property Value

IUPAC Name
1-(azocan-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-

2-en-1-one

Molecular Formula C19H27NO4

Molecular Weight 333.4 g/mol

CAS Number 28598-08-5

Synonyms
Cinoctramida, Cinoctramidum, Octahydro-1-

(3,4,5-trimethoxycinnamoyl)azocine

Potential Therapeutic Targets: An Unanswered
Question
A thorough search of scientific databases and literature reveals a significant lack of research

into the biological activity of Cinoctramide. While one commercial source makes a passing

mention of "neuroprotective properties," this claim is not substantiated by any publicly

accessible experimental data, rendering it impossible to validate or explore further at this time.

[2]

Consequently, the core of this technical guide—an in-depth exploration of potential therapeutic

targets—cannot be constructed. The absence of in vitro and in vivo studies means there is no

data to inform on:

Binding affinities to any receptor or enzyme.

Modulation of any signaling pathways.

Pharmacokinetic and pharmacodynamic profiles.

Efficacy in any disease models.

Experimental Protocols and Data
The lack of primary research literature makes it impossible to provide any experimental

protocols or quantitative data related to Cinoctramide.
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Signaling Pathways and Experimental Workflows
As no signaling pathways or experimental workflows involving Cinoctramide have been

described in the scientific literature, no diagrams can be generated.

Logical Relationships
The logical relationship concerning the therapeutic potential of Cinoctramide can be visualized

as follows:
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Figure 1: The current knowledge gap for Cinoctramide.

Conclusion
Cinoctramide is a chemically defined molecule with a notable absence of published

pharmacological research. For the scientific and drug development community, this presents

both a challenge and an opportunity. The compound's structural features may warrant

investigation for biological activity, but as it stands, any discussion of its potential therapeutic

targets would be purely speculative. Further foundational research is required to determine if

Cinoctramide holds any therapeutic promise.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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